Cas no 121776-78-1 (Benzene,1,2,3,5-tetramethyl-4-nitroso-)

• Product Name: Benzene,1,2,3,5-tetramethyl-4-nitroso-
• CAS No: 121776-78-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 133433
• PubChem ID: 45121163
• Update Time: 2025-04-19

Benzene,1,2,3,5-tetramethyl-4-nitroso- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,5-tetramethyl-4-nitroso-
• 1,2,3,5-tetramethyl-4-nitrosobenzene
• Benzene, 1,2,3,5-tetramethyl-4-nitroso-
• 121776-78-1
• DTXSID70669148

• Inchi： 1S/C10H13NO/c1-6-5-7(2)10(11-12)9(4)8(6)3/h5H,1-4H3
• InChI Key： COUUPXBRSFOUIK-UHFFFAOYSA-N
• SMILES： O=NC1=C(C)C=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 331.28771
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives